Direclidine

• CAS: 1803346-98-6
• Molecular Formula: C19H30N4O2
• Molecular Weight: 346.5 g/mol
• InChI: InChI=1S/C19H30N4O2/c1-3-25-18(24)23-11-7-19(14-23)12-16(13-19)22-9-5-15(6-10-22)17-4-8-20-21(17)2/h4,8,15-16H,3,5-7,9-14H2,1-2H3
• InChIKey: HEJAEKBVOZHTRA-UHFFFAOYSA-N

Direclidine (NBI-1117568) Overview

Direclidine (CAS 1803346-98-6; also designated NBI-1117568, formerly HTL-0016878) is an orally administered, small-molecule muscarinic acetylcholine M4 receptor (M4 mAChR) selective orthosteric agonist [1]. It is the first and only investigational oral M4-selective orthosteric agonist in clinical development for schizophrenia and is also under investigation for bipolar I disorder and Alzheimer's disease-related neurobehavioral symptoms [2]. Unlike positive allosteric modulators (PAMs) that require endogenous acetylcholine for efficacy, direclidine directly activates the M4 receptor at the orthosteric site, offering a mechanistically distinct approach to modulating dopaminergic signaling implicated in psychosis [1]. Phase 2 clinical data demonstrated statistically significant antipsychotic efficacy with a once-daily 20 mg dose, and a Phase 3 registrational program was initiated in early 2025 [2].

Mechanism M4 mAChR orthosteric agonist — acetylcholine-independent activation

Stage Clinical-phase tool compound; Phase 3 program initiated

Model Context Psychosis, cholinergic dysfunction, and mood disorder research models

• [1] Neurocrine Biosciences. Neurocrine Biosciences Initiates Phase 3 Registrational Program for NBI-1117568 as Potential Treatment for Adults with Schizophrenia. Press Release, April 30, 2025. View Source
• [2] Neurocrine Biosciences. Neurocrine Biosciences Reports Positive Phase 2 Data for NBI-1117568 in Adults with Schizophrenia. Press Release, August 28, 2024. View Source

Direclidine Comparator Analysis

Compounds targeting the muscarinic M4 receptor for schizophrenia are mechanistically and pharmacologically heterogeneous. Direclidine is an orthosteric agonist that directly activates M4 receptors independently of acetylcholine tone, distinguishing it from M4 positive allosteric modulators (PAMs) such as emraclidine (CVL-231), whose efficacy depends on endogenous acetylcholine cooperativity [1]. The approved agent KarXT (xanomeline/trospium) is a dual M1/M4-preferring agonist that requires co-formulation with the peripherally restricted muscarinic antagonist trospium to mitigate GI adverse events driven by off-target M2/M3 activation [2]. In contrast, direclidine's M4 subtype selectivity is designed to avoid peripheral M2/M3-mediated cholinergic side effects without adjunctive therapy [1]. These differences in binding site, receptor subtype selectivity profile, and requirement for co-administered agents produce distinct efficacy and tolerability profiles that preclude simple interchange among M4-targeting candidates. Selection must be driven by the specific experimental or clinical question: orthosteric agonism vs. allosteric modulation, monotherapy feasibility, and GI tolerability burden.

Mechanism Orthosteric agonism vs. allosteric modulation (emraclidine) — target engagement may not transfer; acetylcholine-dependence profiles differ

Selectivity M4-selective orthosteric agonist differs from dual M1/M4-preferring agonists (KarXT) — receptor subtype engagement and off-target risk profiles are distinct

Formulation Monotherapy vs. fixed-dose combination — KarXT requires co-formulated trospium for peripheral blockade; direclidine does not, altering PK and tolerability assumptions

• [1] Sosei Heptares. Sosei Heptares' Oral, Selective M4 Receptor Agonist Advancing into Phase 2 Clinical Development under Multi-Program Collaboration with Neurocrine Biosciences. GlobeNewswire, August 5, 2022. View Source
• [2] Brannan SK, Cutler AJ, Sawchak S, Kando J, Miller AC, Claxton A, Paul SM, Kaul I. Safety and Tolerability of KarXT (Xanomeline Trospium): Pooled Results From the Randomized, Double-Blind, Placebo-Controlled EMERGENT Trials. CNS Spectrums. Published online January 10, 2025:1-11. View Source

Direclidine Differentiation Evidence

Orthosteric Agonism vs. PAMs

Direclidine (NBI-1117568) is characterized as an M4-selective orthosteric agonist that binds the acetylcholine orthosteric site and directly activates the receptor independently of endogenous acetylcholine (ACh) tone [1]. In contrast, emraclidine (CVL-231) is an M4 positive allosteric modulator (PAM) that binds a distinct allosteric site and requires cooperativity with ACh for receptor activation [2]. This mechanistic distinction is functionally meaningful: orthosteric agonism ensures full receptor activation regardless of fluctuating endogenous ACh levels, which may be relevant in disease states with altered cholinergic tone [1]. The design of emraclidine explicitly targets an allosteric domain to achieve M4 subtype selectivity, whereas direclidine achieves subtype selectivity through structure-based drug design targeting the orthosteric pocket [2]. Both approaches have advanced to clinical trials, but their dependence on endogenous neurotransmission differs fundamentally [3].

Orthosteric vs PAM

Cross-study comparable

Direclidine: direct M4 orthosteric agonist; emraclidine: M4 PAM requiring ACh

Mechanistic distinction — orthosteric agonism vs. allosteric modulation. No public ACh-dependence ratio.

Supports pathway-study design where cholinergic tone may be compromised

Press release and journal-based classification; requires target-engagement verification in specific model

Evidence Dimension	Mechanism of M4 receptor activation and dependence on endogenous acetylcholine
Target Compound Data	Orthosteric agonist; direct M4 activation; acetylcholine-independent [1]
Comparator Or Baseline	Emraclidine: Positive allosteric modulator (PAM); requires cooperativity with acetylcholine for M4 activation [2]
Quantified Difference	Qualitative mechanistic difference — orthosteric agonism vs. allosteric modulation; no quantitative ACh-dependence ratio publicly available
Conditions	Mechanistic classification based on receptor pharmacology and disclosed mechanism of action [REFS-1, REFS-2, REFS-3]

Why This Matters

For preclinical or clinical studies in conditions with potentially compromised cholinergic tone (e.g., Alzheimer's disease, where basal forebrain cholinergic neurons degenerate), an ACh-independent orthosteric agonist may provide more consistent target engagement than a PAM that depends on residual ACh levels.

• [1] Neurocrine Biosciences. Neurocrine Biosciences Initiates Phase 3 Registrational Program for NBI-1117568 as Potential Treatment for Adults with Schizophrenia. Press Release, April 30, 2025. View Source
• [2] Design and Synthesis of Clinical Candidate PF-06852231 (CVL-231): A Brain Penetrant, Selective, Positive Allosteric Modulator of the M4 Muscarinic Acetylcholine Receptor. Journal of Medicinal Chemistry, 2024; 67(13): 10831-10847. View Source
• [3] Liu B, et al. The Prosperity and Adversity of M4 Muscarinic Acetylcholine Receptor Activators in the Treatment of Neuropsychiatric Disorders. Journal of Medicinal Chemistry, 2025; 68(8): 7932-7954. View Source

GI Tolerability vs. KarXT

In the Phase 2 dose-finding study (NBI-568-SCZ2028; N=210), gastrointestinal adverse events including nausea and constipation were reported as "low in frequency and similar to placebo" for NBI-1117568 across all doses tested (20 mg, 40 mg, 60 mg QD; 30 mg BID) [1]. In stark contrast, pooled safety data from the three Phase 3 EMERGENT trials of KarXT (xanomeline/trospium; N=683) showed treatment-related GI adverse events occurring at substantially elevated rates vs. placebo: nausea 17.1% vs. 3.2%, constipation 15.0% vs. 5.2%, dyspepsia 11.5% vs. 2.3%, vomiting 10.9% vs. 0.9%, and dry mouth 5.0% vs. 1.5% [2]. The GI tolerability difference is mechanistically rational: KarXT requires co-formulated trospium to block peripheral M2/M3-mediated cholinergic side effects of xanomeline, yet breakthrough GI events remain common; direclidine's intrinsic M4 selectivity is designed to avoid peripheral M2/M3 activation altogether [3].

GI Tolerability vs. KarXT

Cross-study comparable

Placebo-level nausea & constipation

KarXT nausea 17.1% vs. 3.2% placebo; direclidine GI events reported similar to placebo across doses.

Tolerability endpoint context — may influence adherence in research protocols

Phase 2 (N=210) vs pooled Phase 3 data; different trial designs limit direct numerical comparison

Evidence Dimension	Gastrointestinal adverse event incidence (nausea, constipation, vomiting, dyspepsia) vs. placebo
Target Compound Data	NBI-1117568 (all doses pooled): GI events (nausea, constipation) "low in frequency and similar to placebo" [1]
Comparator Or Baseline	KarXT: nausea 17.1% vs. 3.2% placebo; constipation 15.0% vs. 5.2%; dyspepsia 11.5% vs. 2.3%; vomiting 10.9% vs. 0.9%; dry mouth 5.0% vs. 1.5% [2]
Quantified Difference	KarXT GI event rates exceed placebo by 3- to 12-fold across nausea, constipation, vomiting, and dyspepsia, while NBI-1117568 GI rates are reported as indistinguishable from placebo.
Conditions	NBI-1117568: Phase 2, 6-week, double-blind, placebo-controlled, multi-arm dose-finding inpatient study (NBI-568-SCZ2028), N=210, adults 18-55 years with schizophrenia [1]. KarXT: pooled from three 5-week Phase 3 EMERGENT trials (EMERGENT-1, -2, -3), N=683, adults with schizophrenia [2].

Why This Matters

GI tolerability is a leading cause of early treatment discontinuation in schizophrenia. An M4 agonist with placebo-level GI side effects may support superior real-world adherence compared to a dual M1/M4 agonist requiring peripheral antimuscarinic co-administration that still carries significant residual GI burden.

• [1] Neurocrine Biosciences. Neurocrine Biosciences Reports Positive Phase 2 Data for NBI-1117568 in Adults with Schizophrenia. Press Release, August 28, 2024. View Source
• [2] Brannan SK, Cutler AJ, Sawchak S, Kando J, Miller AC, Claxton A, Paul SM, Kaul I. Safety and Tolerability of KarXT (Xanomeline Trospium): Pooled Results From the Randomized, Double-Blind, Placebo-Controlled EMERGENT Trials. CNS Spectrums. Published online January 10, 2025. View Source
• [3] Sosei Heptares. Sosei Heptares' Oral, Selective M4 Receptor Agonist Advancing into Phase 2 Clinical Development under Multi-Program Collaboration with Neurocrine Biosciences. GlobeNewswire, August 5, 2022. View Source

Weight Neutrality

In the Phase 2 NBI-568-SCZ2028 study, "no weight gain was associated with the NBI-1117568 treatment groups relative to placebo" across all doses after 6 weeks of treatment [1]. This contrasts with widely used D2 antagonist antipsychotics such as olanzapine, which are associated with clinically significant weight gain (≥7% increase from baseline) in a substantial proportion of patients [2]. Notably, the KarXT program has shown weight reduction over 52 weeks of treatment (mean -2.7 kg), which also differentiates it from traditional antipsychotics [3]; however, KarXT's weight profile must be weighed against its GI tolerability burden. The absence of weight gain with NBI-1117568, combined with its placebo-level GI side effect profile, suggests a differentiated metabolic risk-benefit profile [1].

Weight Neutrality

Cross-study comparable

No weight gain vs. placebo at Week 6

Contrasts with D2 antagonist class; KarXT long-term weight reduction confounded by GI tolerability.

Supports metabolic-safety endpoint monitoring in long-term studies

6-week Phase 2 data; longer-term weight trajectory requires Phase 3 confirmation

Evidence Dimension	Body weight change from baseline during treatment
Target Compound Data	NBI-1117568: No weight gain relative to placebo at Week 6 across all doses (20-60 mg QD, 30 mg BID) [1]
Comparator Or Baseline	D2 antagonist antipsychotics (e.g., olanzapine): clinically significant weight gain (≥7% increase) reported in a substantial proportion of patients; KarXT: mean -2.7 kg weight change at 52 weeks [3]
Quantified Difference	NBI-1117568: zero differential weight gain vs. placebo; D2 antipsychotics: variable but substantial weight gain liability. KarXT: weight reduction, but confounded by GI side effect-driven tolerability challenges.
Conditions	NBI-1117568: 6-week Phase 2 inpatient study, N=210, schizophrenia acute exacerbation [1]. KarXT long-term: pooled EMERGENT-4 and EMERGENT-5 open-label extension, 52 weeks [3].

Why This Matters

Metabolic side effects including weight gain are among the most significant long-term tolerability concerns with D2 antagonist antipsychotics, contributing to cardiovascular morbidity and treatment discontinuation. Demonstration of weight neutrality in Phase 2 positions NBI-1117568 as a candidate with potential metabolic safety advantages for chronic administration.

• [1] Neurocrine Biosciences. Neurocrine Biosciences Presents New Positive Data from Phase 2 Study of NBI-1117568 in Adults with Schizophrenia at American Society of Clinical Psychopharmacology 2025. Press Release, May 29, 2025. View Source
• [2] Allison DB, Mentore JL, Heo M, et al. Antipsychotic-induced weight gain: a comprehensive research synthesis. American Journal of Psychiatry, 1999; 156(11): 1686-1696. View Source
• [3] Correll CU, et al. Long-Term Metabolic Outcomes associated with KarXT (Xanomeline and Trospium): Interim Results from Pooled, Long-Term Safety Studies EMERGENT-4 and EMERGENT-5. Presented at Psych Congress 2024. View Source

Antipsychotic Efficacy vs. KarXT

In the Phase 2 NBI-568-SCZ2028 study, the once-daily 20 mg dose of NBI-1117568 met the primary endpoint with a placebo-adjusted least squares mean PANSS total score reduction of -7.5 points (p=0.011, Cohen's d effect size = 0.61) and an 18.2-point reduction from baseline at Week 6 [1]. In comparison, pooled analysis of the three Phase 3 EMERGENT trials for KarXT demonstrated a placebo-adjusted PANSS reduction of -9.9 points at Week 5 (p<0.0001, Cohen's d = 0.65) [2]. The effect size for NBI-1117568 (0.61) is comparable to the KarXT pooled effect size (0.65) and exceeds the median effect size of 0.42 reported in a meta-analysis of 32 antipsychotic pivotal trials [3]. Emraclidine's Phase 1b trial showed promising PANSS reductions of -12.7 (30 mg QD) and -11.1 (20 mg BID) points vs. placebo; however, the two Phase 3 EMPOWER trials failed to meet their primary endpoint [4]. Higher doses of NBI-1117568 (40 mg, 60 mg QD, 30 mg BID) showed numerical but not statistically significant PANSS improvements, a dose-response pattern that warrants further investigation [1].

Antipsychotic Efficacy

Cross-study comparable

PANSS -7.5 vs. placebo (p=0.011, d=0.61)

KarXT PANSS -9.9 (d=0.65) at 5 weeks; comparable effect sizes but different study durations.

Reported endpoint response context — supports psychosis-model endpoint evaluation

Phase 2 data; confirmatory Phase 3 program ongoing

Evidence Dimension	Placebo-adjusted change in PANSS total score and effect size (Cohen's d)
Target Compound Data	NBI-1117568 20 mg QD: PANSS LS mean difference vs. placebo = -7.5 (p=0.011), Cohen's d = 0.61, -18.2 change from baseline at Week 6 [1]
Comparator Or Baseline	KarXT pooled EMERGENT: PANSS LSM difference vs. placebo = -9.9 (p<0.0001), Cohen's d = 0.65 at Week 5 [2]; Emraclidine Phase 1b: -12.7 (30 mg) and -11.1 (20 mg BID) vs. placebo; Emraclidine Phase 2 EMPOWER: no significant difference vs. placebo [4]
Quantified Difference	NBI-1117568 effect size (0.61) is within 6% of KarXT effect size (0.65). NBI-1117568 PANSS reduction (-7.5) is ≈24% smaller than KarXT (-9.9), but the studies differ in duration (6 vs. 5 weeks) and design.
Conditions	NBI-1117568: Phase 2, 6-week, double-blind, placebo-controlled, N=210, 20 mg QD arm N=35, adults 18-55 with schizophrenia [1]. KarXT: pooled Phase 3 EMERGENT-1/2/3, 5-week, N=683, adults with schizophrenia [2]. Emraclidine Phase 1b: 6-week, N=81 [4].

Why This Matters

The comparable effect size to KarXT (the first FDA-approved muscarinic antipsychotic) validates M4 orthosteric agonism as an efficacious approach. The numerically smaller PANSS point reduction may be offset by the superior GI tolerability profile, suggesting a potentially differentiated benefit-risk ratio for NBI-1117568.

• [1] Neurocrine Biosciences. Neurocrine Biosciences Reports Positive Phase 2 Data for NBI-1117568 in Adults with Schizophrenia. Press Release, August 28, 2024. View Source
• [2] Kaul I, Sawchak S, Correll CU, et al. Efficacy of xanomeline and trospium chloride in schizophrenia: pooled results from three 5-week, randomized, double-blind, placebo-controlled, EMERGENT trials. Nature Communications, 2024. View Source
• [3] Leucht S, et al. Sixty years of placebo-controlled antipsychotic drug trials in acute schizophrenia: systematic review. British Journal of Psychiatry, 2017; 211(3): 145-153. View Source
• [4] AbbVie. AbbVie Provides Update on Phase 2 Results for Emraclidine in Schizophrenia. Press Release, November 11, 2024. View Source

Monotherapy Feasibility vs. KarXT

KarXT (Cobenfy) is a fixed-dose combination of xanomeline, a dual M1/M4-preferring agonist, and trospium chloride, a peripherally restricted pan-mAChR antagonist added specifically to mitigate GI and other peripheral cholinergic adverse events arising from xanomeline's off-target M2/M3 activation [1]. Despite trospium co-administration, KarXT still demonstrates clinically significant GI adverse event rates (nausea 17.1%, constipation 15.0%, vomiting 10.9%) [2]. NBI-1117568 is designed as an M4-selective orthosteric agonist and does not require co-administration of a peripheral muscarinic antagonist to manage tolerability [3]. In the Phase 2 study, NBI-1117568 monotherapy showed GI adverse events that were "low in frequency and similar to placebo" with no weight gain, and cardiovascular events were "not deemed to have clinical relevance at any dose tested" [4]. This monotherapy capability simplifies dosing, eliminates potential drug-drug interactions, and avoids the added pharmacological complexity of combination products.

Monotherapy vs. KarXT

Class-level inference

Single agent vs. fixed-dose combo requiring trospium

Direclidine does not require peripheral muscarinic blockade; KarXT still shows significant GI events despite trospium.

Simplified research supply and reduced PK interaction variables

Inferred from disclosed selectivity profiles; formal DDI studies not available

Evidence Dimension	Requirement for co-administered peripheral muscarinic antagonist to manage tolerability
Target Compound Data	NBI-1117568: Monotherapy; no peripheral muscarinic antagonist co-administration required; GI events similar to placebo [REFS-3, REFS-4]
Comparator Or Baseline	KarXT: Requires fixed-dose co-formulation with trospium chloride (peripherally restricted pan-mAChR antagonist); despite trospium, GI adverse events remain significantly elevated vs. placebo [REFS-1, REFS-2]
Quantified Difference	KarXT requires two active pharmaceutical ingredients in a fixed-dose combination to achieve acceptable tolerability, yet still exhibits 3-12× higher GI event rates vs. placebo; NBI-1117568 uses a single agent without this requirement.
Conditions	Mechanism inferred from receptor selectivity profiles and clinical formulation requirements [REFS-1, REFS-3]. Clinical tolerability data from respective Phase 2/3 programs [REFS-2, REFS-4].

Why This Matters

Monotherapy simplifies manufacturing, supply chain, regulatory pathways, and clinical use. For procurement decisions, a single-agent product avoids the cost, quality control, and pharmacokinetic interaction considerations inherent to fixed-dose combination products.

• [1] Paul SM, Yohn SE, Popiolek M, Miller AC, Felder CC. Muscarinic Acetylcholine Receptor Agonists as Novel Treatments for Schizophrenia. American Journal of Psychiatry, 2022; 179(9): 611-627. View Source
• [2] Brannan SK, Cutler AJ, Sawchak S, Kando J, Miller AC, Claxton A, Paul SM, Kaul I. Safety and Tolerability of KarXT (Xanomeline Trospium): Pooled Results From the Randomized, Double-Blind, Placebo-Controlled EMERGENT Trials. CNS Spectrums. Published online January 10, 2025. View Source
• [3] Sosei Heptares. Sosei Heptares' Oral, Selective M4 Receptor Agonist Advancing into Phase 2 Clinical Development under Multi-Program Collaboration with Neurocrine Biosciences. GlobeNewswire, August 5, 2022. View Source
• [4] Neurocrine Biosciences. Neurocrine Biosciences Presents New Positive Data from Phase 2 Study of NBI-1117568 in Adults with Schizophrenia at ASCP 2025. Press Release, May 29, 2025. View Source

Emraclidine Phase 2 Failure

Emraclidine (CVL-231), an M4-selective positive allosteric modulator (PAM) developed by AbbVie (via Cerevel acquisition), failed to meet the primary endpoint in its two Phase 2 EMPOWER trials (EMPOWER-1 and EMPOWER-2) in adults with schizophrenia [1]. Both trials showed no statistically significant reduction in PANSS total score vs. placebo at Week 6, despite promising Phase 1b results that had demonstrated PANSS reductions of -12.7 (30 mg) and -11.1 points (20 mg BID) vs. placebo [2]. In contrast, NBI-1117568 met its Phase 2 primary endpoint (PANSS -7.5 vs. placebo, p=0.011, effect size 0.61 at 20 mg QD) and has advanced to Phase 3 registrational trials [3]. While the reasons for emraclidine's Phase 2 failure are not fully elucidated, one hypothesis is that PAM efficacy may be more susceptible to variability in endogenous acetylcholine tone across patient populations, whereas an orthosteric agonist like NBI-1117568 activates the receptor directly and independently of ACh levels [4]. This divergence in clinical outcomes provides empirical evidence that M4-targeting strategies are not interchangeable.

Emraclidine Ph2 Failure

Cross-study comparable

Empower-1/2 primary endpoint not met

Emraclidine PAM failed Phase 2; direclidine met primary endpoint and advanced to Phase 3.

Supports differentiation of M4 orthosteric agonism from allosteric modulation for research candidate selection

Reasons for failure not fully elucidated; ACh-tone hypothesis remains unconfirmed

Evidence Dimension	Phase 2 clinical trial outcome (primary endpoint met vs. failed)
Target Compound Data	NBI-1117568 Phase 2: Primary endpoint met, PANSS -7.5 vs. placebo (p=0.011), advancement to Phase 3 [3]
Comparator Or Baseline	Emraclidine Phase 2 EMPOWER-1/2: Primary endpoint not met, no significant PANSS reduction vs. placebo; Phase 1b: -12.7 (30 mg) and -11.1 (20 mg BID) vs. placebo [REFS-1, REFS-2]
Quantified Difference	NBI-1117568 successfully differentiated from placebo (p=0.011); emraclidine did not. Emraclidine Phase 1b to Phase 2 efficacy signal was not replicated; NBI-1117568 Phase 2 results supported Phase 3 advancement.
Conditions	NBI-1117568: Phase 2 multi-arm dose-finding, N=210, 6-week, schizophrenia acute exacerbation [3]. Emraclidine EMPOWER-1/2: Phase 2 parallel-group, N≈125-128 per arm, 6-week [1].

Why This Matters

The failure of a high-profile M4 PAM in Phase 2 underscores the clinical development risk inherent in this target class and highlights the relevance of mechanistic differentiation (orthosteric agonism vs. allosteric modulation) for candidate selection and portfolio decisions. NBI-1117568 is currently the only M4-selective orthosteric agonist advancing through Phase 3 for schizophrenia.

• [1] AbbVie. AbbVie Provides Update on Phase 2 Results for Emraclidine in Schizophrenia. Press Release, November 11, 2024. View Source
• [2] Krystal JH, et al. Emraclidine, a novel positive allosteric modulator of cholinergic M4 receptors, for the treatment of schizophrenia: a two-part, randomised, double-blind, placebo-controlled, phase 1b trial. The Lancet, 2022; 400(10369): 2210-2220. View Source
• [3] Neurocrine Biosciences. Neurocrine Biosciences Reports Positive Phase 2 Data for NBI-1117568 in Adults with Schizophrenia. Press Release, August 28, 2024. View Source
• [4] Liu B, et al. The Prosperity and Adversity of M4 Muscarinic Acetylcholine Receptor Activators in the Treatment of Neuropsychiatric Disorders. Journal of Medicinal Chemistry, 2025; 68(8): 7932-7954. View Source

Direclidine (NBI-1117568) Application Scenarios

Schizophrenia Monotherapy: GI Tolerability

For clinical-stage programs targeting schizophrenia where GI tolerability is a key differentiator and patient retention metric, NBI-1117568 offers placebo-level nausea, constipation, and vomiting rates without the need for co-administered peripheral muscarinic blockade, in contrast to KarXT, which shows nausea (17.1% vs. 3.2%), constipation (15.0% vs. 5.2%), and vomiting (10.9% vs. 0.9%) despite trospium co-formulation [1]. The Phase 2 PANSS effect size of 0.61 at 20 mg QD validates antipsychotic efficacy comparable to the muscarinic class benchmark [2]. This profile supports clinical trial designs that prioritize tolerability-driven adherence and longer-term metabolic safety, given the drug's demonstrated weight neutrality [3].

Preclinical M4 Activation in Cholinergic Dysfunction

In preclinical models of Alzheimer's disease or other conditions characterized by basal forebrain cholinergic degeneration, NBI-1117568's orthosteric agonism provides direct, acetylcholine-independent M4 receptor activation, unlike PAMs such as emraclidine that require endogenous ACh for efficacy [1]. This mechanistic property makes NBI-1117568 the preferred tool compound for studies seeking to isolate M4-mediated effects on dopaminergic signaling and cognitive function in environments of depleted cholinergic tone [2]. The compound's oral bioavailability and CNS penetration, demonstrated through its clinical advancement, support its use in awake, behaving animal models [3].

Muscarinic Antipsychotic Comparator Studies

With KarXT (Cobenfy) now FDA-approved as the first muscarinic antipsychotic and representing the M1/M4 dual agonist class, NBI-1117568 serves as the prototypical M4-selective orthosteric agonist comparator for head-to-head or cross-class studies [1]. Its distinct mechanism (orthosteric agonism vs. PAM vs. dual M1/M4 with peripheral blockade) and advancing Phase 3 status make it the most clinically mature pure M4 orthosteric agonist available for incorporation into comparative efficacy and tolerability trials [2]. The availability of detailed Phase 2 safety and efficacy data, including PANSS subscale and CGI-S outcomes, provides robust benchmarks for study power calculations [3].

Bipolar I Mania: M4-Selective Agonism

NBI-1117568 is also under Phase 2 investigation for bipolar I disorder with current mania (NCT07288320), expanding its potential application beyond schizophrenia [1]. For programs exploring M4-selective orthosteric agonism in bipolar mania, NBI-1117568 represents the only clinical-stage M4 orthosteric agonist with both schizophrenia efficacy data and active bipolar development, providing a de-risked entry point for this mechanism in mood disorders [2]. The favorable metabolic and GI tolerability profile observed in schizophrenia studies may be particularly advantageous in bipolar populations where treatment-emergent weight gain and GI side effects are significant concerns [3].

Application

Selection Property

Validation Focus

Psychosis model studies with GI tolerability endpoints

M4-selective orthosteric monotherapy profile

GI tolerability endpoint review; adherence-model interpretation

Cholinergic dysfunction research (e.g., Alzheimer's models)

Acetylcholine-independent direct M4 activation

Target engagement under depleted cholinergic tone; dopaminergic signaling readout

Comparator studies vs. approved muscarinic antipsychotics

Clinically mature M4 orthosteric agonist with Phase 2 data

Endpoint-response benchmarking; model-specific efficacy evaluation

Bipolar mania research models

M4 agonist with active bipolar development program

Mood-disorder model response; metabolic tolerability endpoints

• [1] Brannan SK, Cutler AJ, Sawchak S, Kando J, Miller AC, Claxton A, Paul SM, Kaul I. Safety and Tolerability of KarXT (Xanomeline Trospium): Pooled Results From the Randomized, Double-Blind, Placebo-Controlled EMERGENT Trials. CNS Spectrums. Published online January 10, 2025. View Source
• [2] Neurocrine Biosciences. Neurocrine Biosciences Reports Positive Phase 2 Data for NBI-1117568 in Adults with Schizophrenia. Press Release, August 28, 2024. View Source
• [3] Neurocrine Biosciences. Neurocrine Biosciences Presents New Positive Data from Phase 2 Study of NBI-1117568 in Adults with Schizophrenia at ASCP 2025. Press Release, May 29, 2025. View Source